Cas no 144657-66-9 (Tert-butyl 3-formyl-1H-pyrrolo[2,3-b]pyridine-1-carboxylate)

Tert-butyl 3-formyl-1H-pyrrolo[2,3-b]pyridine-1-carboxylate structure
144657-66-9 structure
Product Name:Tert-butyl 3-formyl-1H-pyrrolo[2,3-b]pyridine-1-carboxylate
CAS No:144657-66-9
MF:C13H14N2O3
MW:246.261863231659
MDL:MFCD11045434
CID:108838
PubChem ID:329761861
Update Time:2025-04-18

Tert-butyl 3-formyl-1H-pyrrolo[2,3-b]pyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 3-formyl-1H-pyrrolo[2,3-b]pyridine-1-carboxylate
    • 1-Boc-7-azaindole-3-carboxaldehyde
    • 1H-Pyrrolo[2,3-b]pyridine-1-carboxylicacid, 3-formyl-, 1,1-dimethylethyl ester
    • 3-FORMYL-7-AZAINDOLE
    • tert-butyl 3-formylpyrrolo[2,3-b]pyridine-1-carboxylate
    • 1-(TERT-BUTOXYCARBONYL)-3-FORMYL-7-AZAINDOLE
    • GFZQRKMUXOECFL-UHFFFAOYSA-N
    • TD8087
    • 7135AA
    • VP12359
    • SB15744
    • RP14049
    • TRA0044229
    • FCH1619562
    • tertbutylformylpyrrolobpyridinecarboxylate
    • T
    • 1-(tert-Butoxycarbonyl)-3-formyl-7-azaindole, 3-Formyl-pyrrolo[2,3-b]pyridine-1-carboxylic acid tert-butyl ester
    • FT-0682014
    • MFCD11045434
    • 1-Boc-3-formyl-7-azaindole
    • 1H-Pyrrolo[2,3-b]pyridine-1-carboxylic acid, 3-formyl-, 1,1-dimethylethyl ester
    • DTXSID80473197
    • Z1161029016
    • A853801
    • CS-W012695
    • J-007995
    • SCHEMBL3707206
    • AKOS005765926
    • J-524541
    • AC-28112
    • SY066601
    • 1-(tert-Butoxycarbonyl)-3-formyl-7-azaindole, 3-Formyl-pyrrolo[2,3-b]pyridine-1-carboxylic acid t
    • tert-Butyl3-formyl-1H-pyrrolo[2,3-b]pyridine-1-carboxylate
    • GE-0735
    • 144657-66-9
    • 1-Boc-3-formyl-1H-pyrrolo[2,3-b]pyridine
    • AMY35516
    • 1-(tert-Butoxycarbonyl)-3-formyl-7-azaindole, 3-Formyl-pyrrolo[2,3-b]pyridine-1-carboxylic acid tert-butyl ester
    • Tert-butyl 3-formyl-1H-pyrrolo[2,3-b]pyridine-1-carboxylate
    • MDL: MFCD11045434
    • Inchi: 1S/C13H14N2O3/c1-13(2,3)18-12(17)15-7-9(8-16)10-5-4-6-14-11(10)15/h4-8H,1-3H3
    • InChI Key: GFZQRKMUXOECFL-UHFFFAOYSA-N
    • SMILES: O(C(N1C=C(C=O)C2=CC=CN=C12)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 246.10000
  • Monoisotopic Mass: 246.10044231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.2
  • XLogP3: 2

Experimental Properties

  • Density: 1.20±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 124-129 °C
  • Boiling Point: 389.6±45.0°C at 760 mmHg
  • Solubility: Very slightly soluble (0.18 g/l) (25 º C),
  • PSA: 61.19000
  • LogP: 2.63200

Tert-butyl 3-formyl-1H-pyrrolo[2,3-b]pyridine-1-carboxylate Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302-H317
  • Warning Statement: P280
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22-43
  • Safety Instruction: S36/37
  • Hazardous Material Identification: Xn
  • HazardClass:IRRITANT
  • Storage Condition:Inert atmosphere,2-8°C
  • Safety Term:S36/37
  • Risk Phrases:R22

Tert-butyl 3-formyl-1H-pyrrolo[2,3-b]pyridine-1-carboxylate Pricemore >>

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